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Compound of Interest

Compound Name: Deanol aceglumate

Cat. No.: B1669962 Get Quote

Essential safety and logistical protocols for laboratory professionals.

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Deanol aceglumate, focusing on operational and disposal plans. The

following procedural steps are based on the safety data available for the parent compound,

Deanol (also known as Dimethylaminoethanol or DMAE), as a specific Safety Data Sheet

(SDS) for Deanol aceglumate is not readily available. It is crucial to handle Deanol
aceglumate with the care and precautions recommended for Deanol.

Personal Protective Equipment (PPE)
When handling Deanol aceglumate, a comprehensive approach to personal protection is

necessary to minimize exposure. The following PPE is recommended:

Eye and Face Protection: Chemical safety goggles are mandatory. In situations where

splashing is a risk, a face shield should be worn in addition to goggles.

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile or butyl rubber, are required. It is

important to inspect gloves for any signs of degradation or perforation before use and to

change them immediately if they become contaminated.
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Clothing: A laboratory coat or other protective clothing is essential to prevent skin contact.

Respiratory Protection: In well-ventilated areas, respiratory protection is not typically

required. However, if working in a poorly ventilated space or if there is a potential for the

generation of dust or aerosols, a NIOSH/MSHA-approved respirator should be used.

Operational Plans: Handling and Storage
Strict adherence to the following procedures is essential for the safe handling and storage of

Deanol aceglumate.

Handling:

Preparation: Before beginning any work, ensure the work area is clean and organized.

Identify the locations of the nearest eyewash station and safety shower. All required PPE

must be donned correctly before handling the compound.

Ventilation: Always handle Deanol aceglumate in a well-ventilated area. A chemical fume

hood is the preferred environment for these operations.

Dispensing: To avoid splashes and spills, transfer and dispense the substance with care.

Utilize appropriate tools such as spatulas or weighing paper for solids.

Hygiene: After handling, it is imperative to wash hands thoroughly with soap and water.

Storage:

Store Deanol aceglumate in a tightly sealed container to prevent contamination and

exposure to moisture.

Keep the container in a cool, dry, and well-ventilated area.

Store away from incompatible materials. Although specific incompatibilities for Deanol
aceglumate are not documented, based on Deanol, it should be kept away from strong

oxidizing agents, strong acids, and acid chlorides.

Emergency Procedures
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In the event of an emergency, follow these procedures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing and immediately wash the affected skin with

plenty of soap and water for at least 15 minutes. If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If they are not breathing, administer artificial

respiration. If breathing is difficult, provide oxygen. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spills: For small spills, absorb the material with an inert, non-combustible absorbent material

(e.g., sand, earth, vermiculite). Place the contaminated material into a suitable, labeled

container for disposal. For large spills, evacuate the area and contact your institution's

environmental health and safety department.

Disposal Plan
All waste containing Deanol aceglumate should be treated as hazardous chemical waste.

Waste Containers: Collect waste in a designated, properly labeled, and sealed container.

Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service, in accordance with all applicable federal, state, and local regulations. Do

not dispose of Deanol aceglumate down the drain or in the regular trash.

Contaminated PPE: All disposable PPE (gloves, etc.) that has come into contact with Deanol
aceglumate should be disposed of as hazardous waste.

Quantitative Data
The following table summarizes the occupational exposure limits for Deanol. These values

should be used as a reference for handling Deanol aceglumate in the absence of specific data

for the compound itself.
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Parameter Value

OSHA Permissible Exposure Limit (PEL) Not Established

ACGIH Threshold Limit Value (TLV) Not Established

NIOSH Recommended Exposure Limit (REL) Not Established

DuPont Internal Exposure Limit (8-hr TWA) 2 ppm[1]

TWA: Time-Weighted Average

Experimental Workflow
The following diagram illustrates a logical workflow for the safe handling of Deanol
aceglumate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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